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Compound of Interest

Compound Name: 2-Prenyl-1-naphthol

Cat. No.: B176975 Get Quote

To the Valued Researchers, Scientists, and Drug Development Professionals,

This document serves as a technical guide on the natural compound 2-Prenyl-1-naphthol.
Following a comprehensive review of publicly available scientific literature and patent

databases, it is evident that detailed experimental data on this specific molecule is

exceptionally limited. While the compound is known and commercially available, in-depth

studies regarding its biological activity, mechanisms of action, and associated experimental

protocols are not present in the accessible scientific domain.

This guide will therefore summarize the currently available information and highlight the

significant knowledge gaps, positioning this compound as an area ripe for novel research.

Chemical Identity and Properties
2-Prenyl-1-naphthol, also known as 2-(3-methylbut-2-enyl)naphthalen-1-ol, is a natural

product identified as a constituent of Catalpa ovata.[1][2] It belongs to the class of prenylated

naphthols, which are characterized by a naphthalene core with a hydroxyl group and a prenyl

side chain.

Table 1: Physicochemical Properties of 2-Prenyl-1-naphthol
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Property Value Source

CAS Number 16274-34-3 [1]

Molecular Formula C₁₅H₁₆O [1]

Molecular Weight 212.29 g/mol [1]

Chemical Structure
Chemical Structure of 2-

Prenyl-1-naphthol
MedChemExpress

Natural Source Catalpa ovata [2]

Synthesis
Detailed, peer-reviewed synthetic protocols specifically for 2-Prenyl-1-naphthol are not readily

available in the scientific literature. General methods for the prenylation of naphthols exist and

could theoretically be adapted for its synthesis. These methods typically involve the reaction of

1-naphthol with a prenylating agent, such as prenyl bromide, in the presence of a suitable base

and solvent. The regioselectivity of the prenylation (i.e., addition to the carbon at position 2)

would be a critical parameter to control.

Biological Activity and Mechanism of Action
A thorough search of scientific databases reveals a significant absence of studies detailing the

biological activity of 2-Prenyl-1-naphthol. While extracts of Catalpa ovata have been

investigated for various pharmacological properties, the specific contribution of 2-Prenyl-1-
naphthol to these activities has not been elucidated.

Consequently, there is no quantitative data (e.g., IC₅₀, EC₅₀, Kᵢ values) to present, nor are there

any described mechanisms of action or associated signaling pathways.

Experimental Protocols
Given the lack of published research on the biological effects of 2-Prenyl-1-naphthol, no

specific experimental protocols can be provided. For researchers interested in investigating this

compound, standard assays relevant to their field of interest would need to be developed and

optimized. This could include, but is not limited to:
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Cytotoxicity assays: (e.g., MTT, LDH release) to assess effects on cell viability in various cell

lines.

Enzyme inhibition assays: to screen for activity against specific molecular targets.

Receptor binding assays: to determine affinity for various receptors.

Gene expression analysis: (e.g., qPCR, Western blot) to investigate effects on cellular

signaling pathways.

Research Opportunities and Future Directions
The current lack of data on 2-Prenyl-1-naphthol presents a unique opportunity for original

research. The structural similarity to other biologically active naphthol derivatives suggests that

this compound may possess interesting pharmacological properties.

A logical workflow for future investigation is proposed below.
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Phase 1: Sourcing and Characterization

Phase 2: Biological Screening

Phase 3: Hit Validation and Mechanism of Action

Phase 4: Preclinical Development

Source Compound
(Isolation or Synthesis)

Structural and Purity Analysis
(NMR, MS, HPLC)

Broad Biological Screening
(e.g., Antiproliferative, Antimicrobial,

Antioxidant, Anti-inflammatory)

Dose-Response Studies
(IC50/EC50 Determination)

Mechanism of Action Studies
(Target Identification, Pathway Analysis)

In Vitro ADMET Profiling

In Vivo Efficacy and
Toxicity Studies

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b176975?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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